![molecular formula C14H9NO2 B142849 4'-Cyano-biphenyl-3-carboxylic acid CAS No. 149506-93-4](/img/structure/B142849.png)
4'-Cyano-biphenyl-3-carboxylic acid
Overview
Description
Scientific Research Applications
- SAR Investigation : In related compounds, such as pyrrolidine derivatives, substituents significantly impact biological activity . Further exploration of 4’-cyano-biphenyl-3-carboxylic acid derivatives could lead to novel drug candidates.
- Order of Activity : N’-Ph (phenyl) substituents exhibit higher activity than N’-Et (ethyl) or N’-H (hydrogen) groups .
Drug Discovery
Antibacterial Agents
Inhibitor Design
Mechanism of Action
Target of Action
They are used in the treatment of various conditions, including cancer and microbial infections .
Mode of Action
Carboxylic acid derivatives, such as this compound, are known to undergo reactions like nucleophilic substitution and oxidation . These reactions could potentially lead to changes in the target cells or molecules.
Biochemical Pathways
It’s worth noting that the suzuki–miyaura cross-coupling reaction, a widely-used carbon–carbon bond-forming reaction, involves organoboron reagents, which are structurally similar to this compound .
Result of Action
Based on its structural similarity to indole derivatives, it may have significant biological activity, potentially affecting cell biology in various ways .
properties
IUPAC Name |
3-(4-cyanophenyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO2/c15-9-10-4-6-11(7-5-10)12-2-1-3-13(8-12)14(16)17/h1-8H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLUGFHVTVXLVFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374090 | |
Record name | 4'-Cyano[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Cyano-biphenyl-3-carboxylic acid | |
CAS RN |
149506-93-4 | |
Record name | 4'-Cyano[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 149506-93-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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